2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H17FN6O2S/c1-29-16-9-5-4-8-15(16)24-17(28)11-30-20-18-19(22-12-23-20)27(26-25-18)10-13-6-2-3-7-14(13)21/h2-9,12H,10-11H2,1H3,(H,24,28)
• InChI Key: IDMZEOOUFXINDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4F
• Molecular Formula: C20H17FN6O2S
• Molecular Weight: 424.5 g/mol

Description

The compound “2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2-methoxyphenyl)acetamide” is a complex organic molecule that contains several functional groups and rings, including a triazolopyrimidine ring, a benzyl group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions depending on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. For example, the presence of polar groups like the acetamide could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its intended use or the properties of interest. For example, if it’s a potential drug, future research could focus on optimizing its activity, reducing side effects, or improving its pharmacokinetic properties.